Cas no 247100-92-1 (ethyl 6-aminopyridine-2-carboxylate hydrochloride)

• Product Name: ethyl 6-aminopyridine-2-carboxylate hydrochloride
• CAS No: 247100-92-1
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD32874587
• CID: 5327292
• PubChem ID: 23437674
• Update Time: 2025-05-25

ethyl 6-aminopyridine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-carbethoxypyridine hydrochloride
• ethyl 6-aminopyridine-2-carboxylate hydrochloride
• Z4764606887

• MDL： MFCD32874587
• Inchi： 1S/C8H10N2O2.ClH/c1-2-12-8(11)6-4-3-5-7(9)10-6;/h3-5H,2H2,1H3,(H2,9,10);1H
• InChI Key： PQXKJNYFTRVYAJ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC=C(N)N=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 6-aminopyridine-2-carboxylate hydrochloride

Ethyl 6-aminopyridine-2-carboxylate hydrochloride (CAS No. 247100-92-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-aminopyridine-2-carboxylate hydrochloride, identified by its unique Chemical Abstracts Service (CAS) number 247100-92-1, represents a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with both amino and ester functional groups, has garnered attention due to its versatile applications in drug development and synthetic organic chemistry. Its structural attributes make it a valuable building block for constructing more complex molecules, particularly in the synthesis of bioactive agents targeting various therapeutic pathways.

The utility of ethyl 6-aminopyridine-2-carboxylate hydrochloride stems from its ability to serve as a precursor in the formation of heterocyclic scaffolds, which are prevalent in many modern pharmaceuticals. The pyridine ring, a nitrogen-containing aromatic heterocycle, is a cornerstone in medicinal chemistry due to its prevalence in natural products and synthetic drugs. The presence of both an amino group and an ester moiety on this ring system allows for further functionalization, enabling chemists to tailor the molecule’s properties for specific biological activities.

In recent years, advancements in computational chemistry and automated synthesis have enhanced the efficiency of incorporating ethyl 6-aminopyridine-2-carboxylate hydrochloride into drug discovery pipelines. Researchers have leveraged machine learning algorithms to predict optimal reaction conditions, reducing trial-and-error approaches and accelerating the development of novel therapeutic agents. For instance, studies have demonstrated its role in generating derivatives with potential antimicrobial and anti-inflammatory properties, areas where there remains a critical need for new treatments.

The ester group in ethyl 6-aminopyridine-2-carboxylate hydrochloride provides a versatile handle for further chemical transformations, such as hydrolysis to yield a carboxylic acid or transesterification to introduce different alkyl groups. This adaptability has made it a preferred choice for medicinal chemists seeking to explore structure-activity relationships (SAR) without extensive reagent modifications. Additionally, the hydrochloride salt form enhances solubility, facilitating its use in solution-phase organic synthesis and subsequent purification steps.

Recent publications highlight the compound’s significance in the development of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. By serving as a core structure, ethyl 6-aminopyridine-2-carboxylate hydrochloride enables the synthesis of molecules that selectively target aberrant signaling pathways. For example, modifications at the 6-amino position can fine-tune binding interactions with protein targets, improving drug efficacy while minimizing off-target effects—a critical consideration in modern drug design.

The compound’s relevance extends beyond oncology; it has been explored in the synthesis of agents targeting neurological disorders. Pyridine derivatives are known for their ability to cross the blood-brain barrier, making them attractive candidates for central nervous system (CNS) therapies. Researchers have utilized ethyl 6-aminopyridine-2-carboxylate hydrochloride to develop potential treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s by modulating neurotransmitter systems.

The synthesis of ethyl 6-aminopyridine-2-carboxylate hydrochloride typically involves multi-step processes starting from readily available pyridine precursors. Advances in green chemistry have led to more sustainable methods, emphasizing catalytic processes and solvent-free reactions to minimize environmental impact. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing while maintaining high yields and purity standards.

In conclusion, ethyl 6-aminopyridine-2-carboxylate hydrochloride (CAS No. 247100-92-1) stands as a cornerstone intermediate in pharmaceutical synthesis. Its structural versatility and functional groups make it indispensable for constructing complex bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts.